Cas no 123846-65-1 (2-(3-Nitropyridin-2-yl)acetonitrile)

• Product Name: 2-(3-Nitropyridin-2-yl)acetonitrile
• CAS No: 123846-65-1
• MF: C₇H₅N₃O₂
• MW: 163.133500814438
• MDL: MFCD11848723
• CID: 1039957
• PubChem ID: 11159496
• Update Time: 2025-05-19

2-(3-Nitropyridin-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-nitro-2-Pyridineacetonitrile
• (3-Nitro-pyridin-2-yl)-acetonitrile
• 2-(3-Nitropyridin-2-yl)acetonitrile
• 2-cyanomethyl-3-nitropyridine
• 3-Nitro-2-pirydylacetonitrile
• 2-Pyridineacetonitrile, 3-nitro-
• MFCD11848723
• DB-337607
• AKOS005217354
• SB32104
• SCHEMBL3894902
• (3-nitro-2-pyridyl)acetonitrile
• AKOS015831315
• (3-NITROPYRIDIN-2-YL)ACETO-NITRILE
• CS-0008634
• DTXSID20457173
• ADKRHEANEZONBA-UHFFFAOYSA-N
• EN300-130912
• YEA84665
• 123846-65-1

• MDL： MFCD11848723
• Inchi： 1S/C7H5N3O2/c8-4-3-6-7(10(11)12)2-1-5-9-6/h1-2,5H,3H2
• InChI Key： ADKRHEANEZONBA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CN=C1CC#N)=O

Computed Properties

• Exact Mass: 163.03800
• Monoisotopic Mass: 163.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 82.5Ų

Experimental Properties

• PSA: 82.50000
• LogP: 1.57908

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 2-(3-Nitropyridin-2-yl)acetonitrile

Comprehensive Guide to 2-(3-Nitropyridin-2-yl)acetonitrile (CAS No. 123846-65-1): Properties, Applications, and Market Insights

2-(3-Nitropyridin-2-yl)acetonitrile (CAS No. 123846-65-1) is a specialized nitropyridine derivative with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its nitro-functionalized pyridine ring and acetonitrile moiety, serves as a versatile building block in organic synthesis. Its molecular structure (C₇H₅N₃O₂) enables diverse chemical modifications, making it valuable for developing novel bioactive molecules.

The growing interest in heterocyclic compounds like 2-(3-Nitropyridin-2-yl)acetonitrile aligns with current trends in drug discovery and precision agriculture. Researchers frequently search for "nitropyridine synthesis methods" and "acetonitrile derivatives applications," reflecting the compound's importance in developing small-molecule inhibitors and crop protection agents. The electron-withdrawing nitro group enhances reactivity in nucleophilic aromatic substitution reactions, a feature exploited in creating complex molecular architectures.

From a physicochemical perspective, 2-(3-Nitropyridin-2-yl)acetonitrile typically appears as a yellow crystalline solid with moderate solubility in polar organic solvents. Its nitropyridine scaffold contributes to unique electronic properties that facilitate structure-activity relationship studies. Analytical techniques like HPLC and LC-MS are commonly employed for purity assessment, with typical commercial samples offering ≥95% purity for research applications.

The compound's synthetic utility spans multiple domains. In medicinal chemistry, it serves as precursor for kinase inhibitor development, particularly in oncology research targeting tyrosine kinase signaling pathways. Recent patent literature reveals its incorporation into anticancer drug candidates addressing unmet medical needs. The agrochemical sector utilizes derivatives for designing next-generation pesticides with improved environmental profiles, responding to global demands for sustainable crop solutions.

Market analysis indicates steady growth for nitropyridine-based intermediates, driven by pharmaceutical R&D investments and evolving agricultural practices. Suppliers increasingly offer custom synthesis services for 2-(3-Nitropyridin-2-yl)acetonitrile derivatives, catering to specialized research requirements. Current pricing trends reflect its status as a high-value research chemical, with bulk quantities available through certified manufacturers adhering to Good Manufacturing Practices (GMP).

Environmental and handling considerations for 2-(3-Nitropyridin-2-yl)acetonitrile follow standard laboratory protocols for nitroaromatic compounds. Proper storage conditions (cool, dry environments) and personal protective equipment are recommended during handling. The compound's stability profile makes it suitable for international shipping, though compliance with regional chemical regulations is essential for cross-border transactions.

Emerging applications in material science demonstrate the compound's potential beyond life sciences. Researchers are exploring its use in designing organic electronic materials and coordination complexes for catalytic systems. These developments align with search trends for "functionalized pyridines in materials chemistry" and "nitroheterocycle applications," indicating expanding interdisciplinary interest.

Quality control protocols for 2-(3-Nitropyridin-2-yl)acetonitrile typically involve spectroscopic verification (NMR, IR) and chromatographic analysis. Reputable suppliers provide comprehensive certificates of analysis detailing impurity profiles and batch-to-batch consistency. These documentation practices address the pharmaceutical industry's emphasis on quality-by-design principles and regulatory requirements.

The scientific literature contains numerous references to 2-(3-Nitropyridin-2-yl)acetonitrile in synthetic methodologies, particularly in multicomponent reactions and cascade transformations. Its reactivity pattern enables efficient construction of polyheterocyclic systems, answering frequent search queries about "complex heterocycle synthesis." Recent publications highlight innovative uses in click chemistry and metal-catalyzed couplings.

Future prospects for 2-(3-Nitropyridin-2-yl)acetonitrile appear promising, with anticipated growth in targeted therapeutics and green chemistry applications. The compound's structural features position it well for addressing challenges in drug resistance and selective pest control. Ongoing research continues to uncover novel reactivity patterns, ensuring its enduring value in synthetic organic chemistry.